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Compound of Interest

Compound Name: Piperonylamine

Cat. No.: B131076 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Piperonylamine, a versatile compound used in agrochemical and

pharmaceutical development.[1] Adherence to these procedures is critical due to the

compound's hazardous nature.

Hazard Profile of Piperonylamine
Piperonylamine is classified as a hazardous chemical. It is known to cause severe skin burns

and eye damage.[2] Inhalation may lead to respiratory irritation.[2][3][4] It is a combustible

liquid and is incompatible with strong oxidizing agents.[2][3]

Quantitative Safety Data
A summary of key quantitative data for Piperonylamine is provided below for easy reference.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b131076?utm_src=pdf-interest
https://www.benchchem.com/product/b131076?utm_src=pdf-body
https://www.chemimpex.com/products/43146
https://www.benchchem.com/product/b131076?utm_src=pdf-body
https://www.benchchem.com/product/b131076?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC131361000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC131361000&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/product/aldrich/p49503
https://www.sigmaaldrich.com/TW/zh/product/aldrich/p49503
https://www.fishersci.com/store/msds?partNumber=AC131361000&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/product/aldrich/p49503
https://www.benchchem.com/product/b131076?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 2620-50-0 [1][2][5]

Molecular Formula C₈H₉NO₂ [1][5][6]

Molecular Weight 151.17 g/mol [1]

Appearance
Colorless to light orange to

yellow clear liquid
[1]

Boiling Point 138-139 °C @ 13 mmHg [2][3][6]

Density 1.214 g/mL at 25 °C [3][6]

Flash Point >112 °C (>233.6 °F) [2]

pH 11.6 [2]

Operational Plan: Handling Piperonylamine
This section provides a step-by-step guide for the safe handling of Piperonylamine in a

laboratory setting.

Engineering Controls and Preparation
Ventilation: Always handle Piperonylamine inside a certified chemical fume hood to

minimize inhalation exposure.[2]

Eyewash and Safety Shower: Ensure that an operational eyewash station and safety shower

are readily accessible and in close proximity to the workstation.[7]

Material Preparation:

Gather all necessary equipment (glassware, stir bars, etc.) and ensure it is clean, dry, and

free of contaminants.

Prepare your reaction setup within the fume hood before introducing Piperonylamine.

Have appropriate spill cleanup materials (e.g., absorbent pads, neutralizer for amines if

available) ready.
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Required Personal Protective Equipment (PPE)
A full complement of PPE is mandatory when handling Piperonylamine.

Hand Protection: Wear nitrile or neoprene gloves. Ensure gloves are regularly inspected for

tears or punctures.[8]

Eye and Face Protection: Chemical safety goggles are required at a minimum. For splash

hazards, a full-face shield should be worn in addition to goggles.[2][8]

Skin and Body Protection: A lab coat is essential. For larger quantities or increased splash

risk, a chemical-resistant apron or suit is recommended.[8]

Respiratory Protection: If there is a risk of exceeding exposure limits or if working outside a

fume hood (not recommended), use a NIOSH-approved respirator with cartridges suitable for

organic vapors and amines (e.g., Type ABEK).[3][8]

Step-by-Step Handling Protocol
Don PPE: Before entering the designated handling area, put on all required personal

protective equipment as listed above.

Transferring the Chemical:

Place the container of Piperonylamine in the fume hood.

Slowly and carefully open the container to avoid splashes.

Use a clean, designated pipette or syringe to transfer the required amount of liquid.

Dispense the liquid into the reaction vessel, ensuring the tip of the pipette is close to the

surface of any existing liquid or the bottom of the vessel to prevent splashing.

During the Reaction:

Keep the fume hood sash at the lowest practical height.

Continuously monitor the reaction for any signs of unexpected changes.
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Post-Transfer and Cleanup:

Securely close the Piperonylamine container.

Wipe the exterior of the container with a damp cloth (e.g., with 70% ethanol) to remove

any external contamination, and place it back in its designated storage location.[2]

Decontaminate any non-disposable equipment that has come into contact with

Piperonylamine.

PPE Removal and Personal Hygiene
Remove gloves first, avoiding contact with the outside of the gloves.

Remove your lab coat and any other protective clothing.

Remove eye and face protection.

Wash hands and any exposed skin thoroughly with soap and water after handling.[2]

Disposal Plan
Proper disposal of Piperonylamine and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation
Liquid Waste: Unused or waste Piperonylamine, as well as solutions containing it, should

be collected in a designated, labeled, and sealed hazardous waste container. The container

should be compatible with amines.

Solid Waste: All disposable items contaminated with Piperonylamine, such as gloves,

pipette tips, absorbent pads, and paper towels, must be collected in a separate, clearly

labeled hazardous waste bag or container.[7]

Disposal Procedure
Labeling: Ensure all waste containers are accurately labeled with "Hazardous Waste," the full

chemical name "Piperonylamine," and the associated hazards (Corrosive, Irritant).
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Storage: Store waste containers in a designated satellite accumulation area that is secure

and away from incompatible materials.

Arranging for Pickup: Dispose of the waste through your institution's environmental health

and safety (EHS) office. Do not pour Piperonylamine down the drain.[2] All chemical waste

disposal must adhere to local, regional, and national regulations.[7]

Mandatory Visualization
The following diagram illustrates the standard workflow for safely handling Piperonylamine in

a laboratory environment.
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1. Preparation Phase

2. Handling Phase (in Fume Hood)

3. Post-Handling & Disposal

4. Exit Procedure

Verify Fume Hood Operation

Confirm Eyewash/Shower Access

Assemble All Materials

Don Full PPE

Carefully Open Container

Begin Work

Transfer Piperonylamine

Monitor Reaction

Securely Close Container

Decontaminate Workspace

End Experiment

Segregate Liquid & Solid Waste

Properly Label Waste

Store Waste in Designated Area

Safely Remove PPE

Final Steps

Thoroughly Wash Hands

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Piperonylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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